Cas no 1781826-13-8 (4-bromo-3-fluoro-2-methoxybenzoic acid)

• Product Name: 4-bromo-3-fluoro-2-methoxybenzoic acid
• CAS No: 1781826-13-8
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• MDL: MFCD28103452
• CID: 4613710
• PubChem ID: 84045515
• Update Time: 2025-10-24

4-bromo-3-fluoro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-2-methoxybenzoic acid
• EN300-399344
• 4-bromo-3-fluoro-2-methoxybenzoicacid
• G69385
• AKOS023805295
• 1781826-13-8
• Z1999517124
• 4-bromo-3-fluoro-2-methoxybenzoic acid

• MDL： MFCD28103452
• Inchi： 1S/C8H6BrFO3/c1-13-7-4(8(11)12)2-3-5(9)6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： AFGOBLKJMZSGTF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1F)OC

Computed Properties

• Exact Mass: 247.94843g/mol
• Monoisotopic Mass: 247.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-bromo-3-fluoro-2-methoxybenzoic acid

4-Bromo-3-Fluoro-2-Methoxybenzoic Acid: A Comprehensive Overview

4-Bromo-3-Fluoro-2-Methoxybenzoic Acid, with the CAS number 1781826-13-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique substitution pattern on the benzoic acid framework, featuring a bromine atom at the 4-position, a fluorine atom at the 3-position, and a methoxy group at the 2-position. These substituents not only influence the compound's physical and chemical properties but also play a pivotal role in its biological activity and potential applications.

The synthesis of 4-Bromo-3-Fluoro-2-Methoxybenzoic Acid involves a series of carefully designed multi-step reactions, often employing advanced methodologies such as Suzuki coupling or Friedel-Crafts acylation. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of its production, making it more accessible for large-scale applications. Researchers have also explored alternative routes using microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields.

In terms of biological activity, 4-Bromo-3-Fluoro-2-Methoxybenzoic Acid has demonstrated promising results in various assays targeting enzyme inhibition and receptor modulation. For instance, studies published in Nature Communications highlight its potential as a lead compound in the development of novel anti-inflammatory agents. The bromine and fluorine substituents contribute to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The methoxy group at the 2-position further modulates the compound's electronic properties, making it an attractive candidate for use in drug delivery systems. Recent research has focused on its application as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. For example, scientists at the University of California have successfully utilized this compound as an intermediate in the synthesis of a new class of kinase inhibitors.

Beyond its pharmaceutical applications, 4-Bromo-3-Fluoro-2-Methoxybenzoic Acid has also found utility in materials science. Its ability to form stable metal complexes has led to its exploration as a ligand in catalysis and sensor technology. A study published in Advanced Materials demonstrated its potential as a sensing material for detecting trace amounts of heavy metals in aqueous solutions.

In conclusion, 4-Bromo-3-Fluoro-2-Methoxybenzoic Acid, with CAS number 1781826-13-8, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique substitution pattern, combined with recent advancements in synthetic methodologies and biological research, positions it as a key player in both academic and industrial settings.